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Get Quote

Compound Comparison at a Glance

The table below summarizes the core chemical and structural differences between these two thioglycoside

detergents.

Property
Heptyl 1-thiohexopyranoside (Heptyl
Thioglucoside)

Octyl Thioglucoside (n-Octyl-β-D-
thioglucopyranoside)

IUPAC Name (2S,3R,4S,5S,6R)-2-(heptylsulfanyl)-6-

(hydroxymethyl)oxane-3,4,5-triol [1]

Information missing from search

results

Chemical
Formula

C₁₃H₂₆O₅S [1] [2] C₁₄H₂₈O₅S [3] [4]

Molecular
Weight

294.41 g/mol [1] [2] 308.43 g/mol [3]

CAS Registry
Number

85618-20-8 [5] 85618-21-9 [3] [4]

Alkyl Chain
Length

7-carbon (Heptyl) [5] 8-carbon (Octyl) [3]
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Property
Heptyl 1-thiohexopyranoside (Heptyl
Thioglucoside)

Octyl Thioglucoside (n-Octyl-β-D-
thioglucopyranoside)

Direct Parent Thioglycosides [1] Information missing from search

results

Performance and Practical Considerations

The difference in alkyl chain length, though seemingly small, has a significant impact on their behavior in

solutions, which is critical for experimental success.

Characteristic Heptyl 1-thiohexopyranoside Octyl Thioglucoside

Critical Micelle
Concentration (CMC)

Higher (estimated ~90-100 mM,

based on general trend)

Lower (23-25 mM) [3]

Micelle Size Smaller micelles (inferred) Larger micelles (inferred)

Ease of Removal Easier to remove via dialysis or
dilution due to higher CMC

Harder to remove, requiring more
extensive dialysis [3]

Protein Solubilization
Strength

Milder, potentially less disruptive to
protein function

Stronger, better for solubilizing
challenging membrane proteins [3]

Risk of Protein
Denaturation

Generally lower, helps maintain
protein activity

Higher, due to stronger solubilizing
power [3]

Key Application Stabilizing sensitive proteins [1] Isolating membrane proteins without
inactivation [3] [4]

Experimental Selection Guide

To help you choose the right detergent for your experiment, consider the following workflow:
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Selecting a Thioglucoside Detergent

Is the target protein
sensitive or easily denatured?

Is the membrane protein
particularly difficult to solubilize?

No

Choose Heptyl 1-Thiohexopyranoside

Yes

Is easy removal via dialysis
a critical factor?

No

Choose Octyl Thioglucoside

Yes

Yes

Re-evaluate protein requirements
or test both empirically

No

Click to download full resolution via product page

Key Experimental Protocols

While detailed protocols were scarce in the search results, here are the general principles for their use based

on common laboratory practice:

Solubilization of Membrane Proteins: Typically, a detergent solution is mixed with the membrane

preparation at a concentration 1-2% (w/v), which is well above its CMC to ensure efficient
solubilization. The mixture is incubated on ice for 30 minutes to several hours, followed by

ultracentrifugation to pellet insoluble material [3].
Removal/Exchange via Dialysis: To remove or exchange the detergent, the solution is dialyzed

against a large volume of detergent-free buffer. Due to its higher CMC, heptyl thioglucoside is
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removed much more rapidly and completely than octyl thioglucoside, which requires more prolonged

dialysis [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b591824#heptyl-1-

thiohexopyranoside-vs-octyl-thioglucoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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